Methyl 4-((6,7-dimethoxy-2-(2-(thiophen-2-yl)acetyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)methoxy)benzoate

• Molecular Formula: C26H27NO6S
• Molecular Weight: 481.6 g/mol
• IUPAC Name: methyl 4-[[6,7-dimethoxy-2-(2-thiophen-2-ylacetyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate
• InChI: InChI=1S/C26H27NO6S/c1-30-23-13-18-10-11-27(25(28)14-20-5-4-12-34-20)22(21(18)15-24(23)31-2)16-33-19-8-6-17(7-9-19)26(29)32-3/h4-9,12-13,15,22H,10-11,14,16H2,1-3H3
• InChI Key: AURZGLUJOBBPKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(N(CCC2=C1)C(=O)CC3=CC=CS3)COC4=CC=C(C=C4)C(=O)OC)OC

Description

is a complex organic compound with the following chemical structure:

Methyl 4-((6,7-dimethoxy-2-(2-(thiophen-2-yl)acetyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)methoxy)benzoate: $$\text{C}_{25}\text{H}_{28}\text{N}_4\text{O}_2\text{S}$$C25​H28​N4​O2​S

.
• It belongs to the class of quinazolinone derivatives and contains multiple functional groups, including methoxy, acetyl, and thiophene moieties.
• The compound’s systematic name is quite lengthy, but it can be referred to as ®-6,7-Dimethoxy-2-methyl-N-(1-(4-(2-((methylamino)methyl)phenyl)thiophen-2-yl)ethyl)quinazolin-4-amine .

Preparation Methods

Weidenhagen Reaction: The synthesis of the core quinazolinone scaffold involves the reaction of quinoline-5,6-diamine with thiophene-2-carbaldehyde, leading to the formation of 2-(2-thienyl)-1(3)H-imidazo[4,5-f]quinoline.

• Industrial production methods may involve variations of these synthetic routes.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions yield modified derivatives of the quinazolinone core, with varying functional groups.

Scientific Research Applications

Medicinal Chemistry: The compound’s structural features make it interesting for drug development.

Anticancer Potential: Research suggests that quinazolinone derivatives exhibit antitumor activity.

Biological Studies: Investigating its interactions with cellular targets and pathways.

Mechanism of Action

Targets: The compound likely interacts with specific receptors or enzymes.

Pathways: Further studies are needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Unique Features: Highlight its distinct structural elements.

Similar Compounds: Explore related quinazolinones or other heterocyclic derivatives.